Cas no 98138-58-0 (5-bromobenzene-1,2,4-triol)

5-bromobenzene-1,2,4-triol structure
5-bromobenzene-1,2,4-triol structure
Product Name:5-bromobenzene-1,2,4-triol
CAS No:98138-58-0
MF:C6H5BrO3
MW:205.006101369858
CID:801627
PubChem ID:16657911
Update Time:2024-02-01

5-bromobenzene-1,2,4-triol Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetriol, 5-bromo- (6CI)
    • 5-bromobenzene-1,2,4-triol
    • 1,2,4-Benzenetriol, 5-bromo-
    • Inchi: 1S/C6H5BrO3/c7-3-1-5(9)6(10)2-4(3)8/h1-2,8-10H
    • InChI Key: MHBKJHLLNCEFSC-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(Br)=C(O)C=C1O

Computed Properties

  • Exact Mass: 203.942
  • Monoisotopic Mass: 203.942
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7A^2

5-bromobenzene-1,2,4-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1599480-0.05g
5-bromobenzene-1,2,4-triol
98138-58-0
0.05g
$780.0 2023-06-04
Enamine
EN300-1599480-0.1g
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0.1g
$817.0 2023-06-04
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EN300-1599480-0.25g
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$855.0 2023-06-04
Enamine
EN300-1599480-0.5g
5-bromobenzene-1,2,4-triol
98138-58-0
0.5g
$891.0 2023-06-04
Enamine
EN300-1599480-1.0g
5-bromobenzene-1,2,4-triol
98138-58-0
1g
$928.0 2023-06-04
Enamine
EN300-1599480-2.5g
5-bromobenzene-1,2,4-triol
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2.5g
$1819.0 2023-06-04
Enamine
EN300-1599480-5.0g
5-bromobenzene-1,2,4-triol
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5g
$2692.0 2023-06-04
Enamine
EN300-1599480-10.0g
5-bromobenzene-1,2,4-triol
98138-58-0
10g
$3992.0 2023-06-04
Enamine
EN300-1599480-50mg
5-bromobenzene-1,2,4-triol
98138-58-0
50mg
$780.0 2023-09-23
Enamine
EN300-1599480-100mg
5-bromobenzene-1,2,4-triol
98138-58-0
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$817.0 2023-09-23
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